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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134

An In-depth Technical Guide to 1-
Phenoxyheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenoxyheptane, including its
chemical identifiers, physicochemical properties, a detailed experimental protocol for its
synthesis, and expected spectroscopic data.

Core Identifiers and Properties

1-Phenoxyheptane is an organic compound classified as a phenyl ether. It consists of a heptyl
group attached to a benzene ring through an oxygen atom.

Chemical Identifiers

A summary of the key chemical identifiers for 1-Phenoxyheptane is presented in Table 1.
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Identifier Value

CAS Number 32395-96-3

Molecular Formula C13H200

Molecular Weight 192.30 g/mol

IUPAC Name 1-Phenoxyheptane

Synonyms Heptyl phenyl ether, (Heptyloxy)benzene

nChi INChl=1S/C13H200/c1-2-3-4-5-9-12-14-13-10-
7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3

InChlKey VKFMYOVXGQWPHE-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCOC1=CcC=CcC=C1

Physicochemical Properties

The physicochemical properties of 1-Phenoxyheptane are summarized in Table 2. It is

important to note that experimentally determined values for some properties are not readily

available in the literature.
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Property Value Notes
The boiling point at
atmospheric pressure is
N ) expected to be significantly
Boiling Point 115-116 °C at 1 Torr ) T
higher. Longer alkyl chains in
ethers generally lead to higher
boiling points.
Melting Point Data not available
Density Data not available
Appearance Colorless liquid (predicted)
Soluble in common organic The phenoxy group contributes
- solvents (e.g., ethanol, diethyl to solubility in organic solvents,
Solubility

ether, chloroform). Insoluble in

water.

while the long heptyl chain
imparts hydrophobicity.

Synthesis of 1-Phenoxyheptane

The most common and efficient method for the synthesis of 1-Phenoxyheptane is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a

phenoxide ion.

Experimental Protocol: Williamson Ether Synthesis

This protocol details the synthesis of 1-Phenoxyheptane from phenol and 1-bromoheptane.

Materials:

Phenol

Ethanol

1-Bromoheptane

Sodium hydroxide (NaOH)
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Diethyl ether
Saturated aqueous sodium chloride (brine)
Anhydrous magnesium sulfate (MgSQOa)

Deionized water

Procedure:

Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser
and a magnetic stirrer, dissolve a specific molar equivalent of sodium hydroxide in ethanol
with gentle heating. To this solution, add one molar equivalent of phenol. The reaction
mixture is stirred at room temperature for 30 minutes to ensure the complete formation of
sodium phenoxide.

Addition of Alkyl Halide: To the solution of sodium phenoxide, add one molar equivalent of 1-
bromoheptane dropwise at room temperature.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain it for 4-
6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the ethanol under reduced pressure using a rotary evaporator. To the residue, add deionized
water and transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic
layers.

Washing: Wash the combined organic layers with deionized water (2 x 50 mL) and then with
brine (1 x 50 mL).

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel to yield pure 1-Phenoxyheptane.
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Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 1-
Phenoxyheptane.

 To cite this document: BenchChem. [CAS number and other identifiers for 1-
Phenoxyheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655134#cas-number-and-other-identifiers-for-1-
phenoxyheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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